(5-chloro-2-methoxyphenyl)(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Molecular Stabilities and Docking Studies
The molecular stabilities, conformational analyses, and molecular docking studies of benzimidazole derivatives, including compounds related to (5-chloro-2-methoxyphenyl)(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)methanone, have been explored. These studies reveal insights into the anti-cancer properties of such compounds through density functional theory and molecular docking (Karayel, 2021).
Synthesis and Structure Analysis
The synthesis and structural characterization of novel N-phenylpyrazolyl aryl methanones derivatives, which include compounds with a similar structure to the chemical , have been conducted. These compounds, characterized by various spectroscopic techniques, show potential herbicidal and insecticidal activities (Wang et al., 2015).
Antibacterial Activity of Triazole Analogues
Triazole analogues of piperazine, including compounds structurally related to our compound of interest, have been synthesized and evaluated for their antibacterial activity against human pathogenic bacteria. These compounds have shown significant inhibition of bacterial growth, indicating potential as antimicrobial agents (Nagaraj, Srinivas, & Rao, 2018).
Structural Characterization in Anti-tuberculosis Drug Synthesis
The molecular structure of a side product in the synthesis of an anti-tuberculosis drug candidate, which is structurally related to the compound , has been reported. This insight is crucial for understanding the synthesis process of new anti-tuberculosis drug candidates (Eckhardt et al., 2020).
Antimicrobial and Antitubercular Potential
A series of analogues based on a core structure similar to the compound have been synthesized and tested for their antibacterial, antifungal, and antitubercular properties. These compounds have shown significant activity against the Mycobacterium tuberculosis H37Rv strain (Rishikesan et al., 2021).
Properties
IUPAC Name |
(5-chloro-2-methoxyphenyl)-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClN4O4S/c1-20-10-18-19-16(20)26(23,24)12-5-7-21(8-6-12)15(22)13-9-11(17)3-4-14(13)25-2/h3-4,9-10,12H,5-8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRJALKMHAFZBQU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1S(=O)(=O)C2CCN(CC2)C(=O)C3=C(C=CC(=C3)Cl)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.